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Compound of Interest

Compound Name: 1,2-Oxathiolane

Cat. No.: B15487274 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential, step-by-step information for the safe handling and disposal of

1,2-Oxathiolane (also known as 1,3-propanesultone), ensuring laboratory safety and

regulatory compliance. Due to its hazardous nature, proper disposal is critical to protect both

personnel and the environment.

Immediate Safety and Handling Precautions
1,2-Oxathiolane 2,2-dioxide is a hazardous chemical that requires careful handling in a

controlled laboratory environment. It is classified as a probable human carcinogen and is

harmful if swallowed or in contact with skin.[1][2][3][4] Vapors may form explosive mixtures with

air upon heating.[1][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or eyeglasses as described by OSHA's eye

and face protection regulations.[1][2]

Skin Protection: Use impervious protective gloves (e.g., butyl rubber) and appropriate

protective clothing to prevent skin exposure.[1][2][5]

Respiratory Protection: Handle the compound within a certified laboratory chemical fume

hood.[3][5][6] If dust or aerosols are generated, use a NIOSH-approved respirator.[1][2]

Handling & Storage:
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Always wash hands and face thoroughly after handling.[1][2]

Store in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[1]

[3][6][7]

The storage area should be secure and accessible only to authorized personnel.[3][8]

Avoid contact with incompatible materials such as strong oxidizing agents.[5]

Hazard Summary and Classification
The following table summarizes the key hazard information for 1,2-Oxathiolane 2,2-dioxide.

Hazard Category GHS Hazard Code Hazard Statement
Precautionary
Statement Codes
(Examples)

Acute Toxicity (Oral) H301 / H302
Toxic or Harmful if

swallowed.[2][3]

P264, P270,

P301+P310

Acute Toxicity

(Dermal)
H312

Harmful in contact

with skin.[2][3]

P280,

P302+P352+P312

Skin

Corrosion/Irritation
H315

Causes skin irritation.

[3]
P280, P362+P364

Serious Eye Damage H318
Causes serious eye

damage.[3][4]

P280,

P305+P351+P338

Carcinogenicity H350
May cause cancer.[2]

[3][4]

P201, P202, P280,

P308+P313

Aquatic Hazard

(Acute)
H402

Harmful to aquatic life.

[3]
P273

Step-by-Step Disposal Protocol
Disposal of 1,2-Oxathiolane and its contaminated materials must be handled as hazardous

waste. Under no circumstances should this chemical be discharged into sewer systems.[6][9]
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Step 1: Waste Segregation and Collection

Liquid Waste: Collect all liquid waste containing 1,2-Oxathiolane in a dedicated, leak-proof,

and chemically compatible hazardous waste container.[5] Do not mix with other waste

streams to avoid unknown chemical reactions.

Solid Waste: All materials contaminated with 1,2-Oxathiolane (e.g., pipette tips, gloves,

absorbent pads, empty containers) must be collected as solid hazardous waste.[5] Place

these items in a designated, sealed container or heavy-duty plastic bag.[6]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[8]

Step 2: Labeling and Storage of Waste

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "1,2-
Oxathiolane, 2,2-dioxide" or "1,3-Propanesultone".[5]

Indicate all chemical constituents and their approximate percentages if it is a mixed waste

stream.[5]

Store sealed waste containers in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.[5]

Step 3: Accidental Spill Cleanup

In case of a spill, evacuate the area immediately.[3][6]

Remove all sources of ignition.[6][9]

Wearing appropriate PPE, cover the spill with an inert absorbent material like dry sand,

earth, or vermiculite.[1][6][7]

Carefully collect the absorbed material using spark-proof tools and place it into a designated

hazardous waste container for disposal.[1][6][9][10]

Do not allow the spill to enter drains or waterways.[3][8][10]

Step 4: Arranging for Final Disposal
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Contact your institution's Environmental Health & Safety (EH&S) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.[5][6]

Provide the waste contractor with the Safety Data Sheet (SDS) and a complete list of the

waste container's contents.

The recommended disposal method is typically high-temperature incineration in a chemical

incinerator equipped with an afterburner and scrubber system.[2]

Always observe all federal, state, and local regulations when disposing of the substance.[2]

[7][11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1,2-
Oxathiolane waste.
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Caption: Workflow for the safe disposal of 1,2-Oxathiolane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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